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Compound of Interest

Compound Name:
Methyl 5-methoxy-3-

oxopentanoate

Cat. No.: B1332151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 5-methoxy-3-
oxopentanoate, a key reagent in organic synthesis. This document details its chemical

identity, physical properties, and its role in significant chemical transformations.

Chemical Identity and Synonyms
Methyl 5-methoxy-3-oxopentanoate is a functionalized β-keto ester. Its unique structure,

incorporating both an ether and a keto-ester functional group, makes it a versatile building

block in synthetic chemistry.

CAS Number: 62462-05-9

Synonyms:

Methyl 5-methoxy-3-oxovalerate

Nazarov reagent

5-METHOXY-3-OXOVALERIC ACID METHYL ESTER

METHYL 5-METHOXY-3-OXOALERATE
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METHYL 3-KETO-5-METHOXYVALERATE

5-Methoxy-3-oxopentanoic acid methyl ester

Physicochemical Properties
A summary of the key quantitative data for Methyl 5-methoxy-3-oxopentanoate is presented

in the table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₇H₁₂O₄

Molecular Weight 160.17 g/mol

Boiling Point 56-57 °C at 0.1 mmHg

Density 1.10 g/mL at 20 °C

Refractive Index n20/D 1.44

InChI Key
OPURNNHYTATPKM-

UHFFFAOYSA-N

SMILES COCCC(=O)CC(=O)OC

Synthesis and Experimental Protocols
Methyl 5-methoxy-3-oxopentanoate, also known as Nazarov's Reagent, is reported to be

synthesized via a simple, two-step procedure[1]. However, a detailed, publicly available

experimental protocol is not readily found in the literature. The general approach to

synthesizing β-keto esters often involves a Claisen condensation reaction.

Logical Workflow for a General β-Keto Ester Synthesis
The following diagram illustrates a generalized logical workflow for the synthesis of a β-keto

ester, which is the class of compound to which Methyl 5-methoxy-3-oxopentanoate belongs.

This represents a typical synthetic strategy rather than a specific, verified protocol for this exact

molecule.
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Generalized Synthesis of a β-Keto Ester
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Claisen Condensation

Second Ester (or Ketone) Strong Base
(e.g., Sodium Alkoxide)

β-Keto Ester (Crude Product)

Acidic Workup

Purification
(e.g., Distillation)

Pure β-Keto Ester

Click to download full resolution via product page

Caption: Generalized workflow for β-keto ester synthesis.

Applications in Organic Synthesis: The Nazarov
Cyclization
Methyl 5-methoxy-3-oxopentanoate is a precursor to the unstable methyl 3-oxo-4-

pentenoate, which is used in annulation reactions. This transformation is a key step in

preparing substrates for the Nazarov cyclization, a powerful method for synthesizing

cyclopentenones.
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The following diagram illustrates the logical relationship of Methyl 5-methoxy-3-
oxopentanoate as a precursor in the context of the Nazarov cyclization.

Role in Nazarov Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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